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Compound of Interest

2-(Bromomethyl)-2,3-dihydro-1H-
Compound Name:
indene

Cat. No.: B1289450

Essential Safety and Handling Guide for 2-
(Bromomethyl)-2,3-dihydro-1H-indene

Disclaimer: Specific safety data for 2-(Bromomethyl)-2,3-dihydro-1H-indene is not readily
available. The following guidance is synthesized from safety data sheets for structurally similar
compounds, including other brominated indane derivatives. Researchers must exercise
extreme caution and adhere to rigorous laboratory safety practices when handling this
compound.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-(Bromomethyl)-2,3-dihydro-1H-
indene. The procedural guidance herein is designed to answer specific operational questions,
ensuring user safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(Bromomethyl)-2,3-dihydro-1H-indene and its analogs are classified as hazardous
substances. They are known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3] Some related compounds are also harmful if swallowed.[2]
Therefore, stringent adherence to PPE protocols is mandatory.
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Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standards. A
face shield should be worn
over goggles when there is a
significant risk of splashing.[4]

[5]

To protect against splashes
and vapors that can cause

serious eye damage.[1][2][3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Gloves
must be inspected before use
and disposed of immediately

after contamination.[2][4]

To prevent skin contact, which

can cause irritation or burns.[1]

[2]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.
Long pants and closed-toe,
closed-heel shoes are
mandatory.[4][6] For larger
quantities, a chemical-resistant

apron is recommended.

To protect the skin from

exposure to the chemical.[2]

Respiratory Protection

All handling must be
conducted in a certified
chemical fume hood to avoid
the inhalation of vapors.[7][8] If
engineering controls are
insufficient, a NIOSH/MSHA-
approved respirator may be

necessary.

To prevent respiratory tract
irritation.[1][2][3]

Operational and Disposal Plans

Safe handling and disposal are critical to mitigating the risks associated with 2-
(Bromomethyl)-2,3-dihydro-1H-indene.
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Handling Protocol:

e Preparation: Before handling, ensure that a chemical fume hood is functioning correctly.
Locate the nearest safety shower and eyewash station. Prepare a spill kit with appropriate
absorbent materials.

e Personal Protective Equipment: Don all required PPE as outlined in Table 1 before entering
the handling area.

e Chemical Handling: Conduct all weighing and transferring operations inside a chemical fume
hood to minimize inhalation of dust or vapors.[4] Use appropriate glassware and techniques
to prevent splashing.

o Decontamination: After handling, thoroughly clean all glassware and wipe down the work

area.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[2] Do not eat, drink, or smoke in the laboratory.[1]

Disposal Plan:

o Waste Characterization: All materials contaminated with 2-(Bromomethyl)-2,3-dihydro-1H-
indene, including empty containers, used PPE, and absorbent materials from spills, must be
treated as hazardous waste.[8]

o Waste Collection: Segregate halogenated waste into a clearly labeled, sealed container.[4]

» Professional Disposal: Arrange for the disposal of hazardous waste through a licensed
professional waste disposal service.[2][9] Do not dispose of this material down the drain or in
regular trash.[8]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for safely handling 2-(Bromomethyl)-2,3-
dihydro-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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